Cas no 1253789-34-2 (Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester)

• Product Name: Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester
• CAS No: 1253789-34-2
• MF: C₁₂H₂₃ClN₂O₄
• MW: 294.775022745132
• MDL: MFCD16295148
• CID: 1029067
• PubChem ID: 53484857
• Update Time: 2025-05-22

Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl 1,4-diazepane-1,2-dicarboxylate hydrochloride
• DTXSID10704269
• AKOS015924285
• 1253789-34-2
• DB-259803
• 1-tert-Butyl 2-methyl 1,4-diazepane-1,2-dicarboxylate hydrochloride, AldrichCPR
• 1-tert-butyl 2-methyl 1,4-diazepane-1,2-dicarboxylate-HCl
• 1-tert-Butyl2-methyl1,4-diazepane-1,2-dicarboxylatehydrochloride
• 1-tert-Butyl 2-methyl 1,4-diazepane-1,2-dicarboxylate--hydrogen chloride (1/1)
• 1-tert-butyl 2-methyl 1,4-diazepane-1,2-dicarboxylate HCl
• A890237
• Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester

• MDL： MFCD16295148
• Inchi： 1S/C12H22N2O4.ClH/c1-12(2,3)18-11(16)14-7-5-6-13-8-9(14)10(15)17-4;/h9,13H,5-8H2,1-4H3;1H
• InChI Key： DLVMNRDBDUFPDW-UHFFFAOYSA-N
• SMILES： Cl.O(C(N1CCCNCC1C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.1346349g/mol
• Monoisotopic Mass: 294.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9Ų

Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester

Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester: A Comprehensive Overview

The compound Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester (CAS No. 1253789-34-2) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of diazepines, which are seven-membered rings containing two nitrogen atoms. The structure of this compound is characterized by its hexahydro configuration, indicating that it is a partially saturated diazepine derivative. The presence of dicarboxylic acid groups and ester functionalities adds complexity to its chemical properties and functional groups.

Recent studies have highlighted the importance of diazepine derivatives in drug discovery and development. The hexahydro structure of this compound provides a unique three-dimensional conformation that may enhance its bioavailability and pharmacokinetic properties. Researchers have explored the potential of this compound as a precursor for more complex molecules with therapeutic applications. For instance, its dicarboxylic acid groups can serve as reactive sites for further functionalization, enabling the creation of bioactive agents targeting specific biological pathways.

The synthesis of Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of esterification techniques has been pivotal in achieving the desired stereochemical outcomes. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

From a pharmacological perspective, this compound exhibits interesting properties that warrant further investigation. Its diazepine core is known to interact with various biological targets, including GABA receptors and ion channels. The presence of methyl ester groups may influence its lipophilicity and solubility profiles, which are critical factors in drug design. Preclinical studies have suggested that this compound could serve as a lead molecule for developing agents with anxiolytic or anticonvulsant activities.

In terms of applications, the versatility of this compound extends beyond pharmacology. Its unique structure makes it a valuable tool in materials science for designing advanced polymers or surfactants. The dicarboxylic acid ester functionality can be exploited in polymerization reactions to create materials with tailored mechanical and thermal properties.

Looking ahead, the continued exploration of Hexahydro-1H-1,4-Diazepine-1,2-dicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester will undoubtedly yield new insights into its potential uses. Collaborative efforts between chemists and biologists are expected to unlock novel therapeutic applications while maintaining a focus on sustainability and eco-friendly synthesis methods.